Cas no 2157979-57-0 (4-{(tert-butoxy)carbonylamino}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoic acid)

• Product Name: 4-{(tert-butoxy)carbonylamino}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoic acid
• CAS No: 2157979-57-0
• MF: C₂₅H₃₀N₂O₆
• MW: 454.515507221222
• CID: 6326372
• PubChem ID: 165518934
• Update Time: 2025-05-19

4-{(tert-butoxy)carbonylamino}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{(tert-butoxy)carbonylamino}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoic acid
• EN300-1090760
• 2157979-57-0
• 4-{[(tert-butoxy)carbonyl]amino}-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanoic acid

• Inchi： 1S/C25H30N2O6/c1-24(2,3)33-22(30)26-15-25(4,13-21(28)29)27-23(31)32-14-20-18-11-7-5-9-16(18)17-10-6-8-12-19(17)20/h5-12,20H,13-15H2,1-4H3,(H,26,30)(H,27,31)(H,28,29)
• InChI Key： QDWCEFMRIOUZLE-UHFFFAOYSA-N
• SMILES： O(C(NC(C)(CC(=O)O)CNC(=O)OC(C)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.21038668g/mol
• Monoisotopic Mass: 454.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 698
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 114Ų

Additional information on 4-{(tert-butoxy)carbonylamino}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoic acid

Professional Introduction to Compound with CAS No. 2157979-57-0 and Product Name: 4-{(tert-butoxy)carbonylamino}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoic Acid

The compound with the CAS number 2157979-57-0 and the product name 4-{(tert-butoxy)carbonylamino}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex structure, has garnered attention for its potential applications in drug development and molecular biology research. The intricate arrangement of functional groups, including (tert-butoxy)carbonylamino, (9H-fluoren-9-yl)methoxycarbonyl, and 3-methylbutanoic acid, makes it a versatile intermediate in synthetic chemistry.

Recent studies have highlighted the importance of such multifunctional compounds in the design of novel therapeutic agents. The presence of (tert-butoxy)carbonylamino groups suggests a role in protecting amino functions during synthetic processes, while the (9H-fluoren-9-yl)methoxycarbonyl moiety introduces a bulky, lipophilic group that can enhance the compound's solubility and bioavailability. These features are particularly valuable in the development of small-molecule drugs targeting specific biological pathways.

The 3-methylbutanoic acid component adds another layer of functionality, providing a flexible side chain that can be modified to tailor pharmacokinetic properties. This structural complexity allows researchers to fine-tune the compound's interactions with biological targets, making it a promising candidate for further exploration in medicinal chemistry.

In the context of current research, this compound aligns with the growing trend toward the development of highly specialized intermediates for drug synthesis. The use of advanced synthetic techniques, such as solid-phase peptide synthesis and automated parallel synthesis, has enabled the efficient production of complex molecules like this one. These methods not only improve yield but also enhance purity, which is critical for pharmaceutical applications.

One notable application of this compound is in the synthesis of peptidomimetics, which are designed to mimic the biological activity of natural peptides while avoiding their limitations, such as rapid degradation or immunogenicity. The combination of protective groups and bioisosteric replacements provided by this compound offers a strategic approach to creating novel therapeutic entities. For instance, the (9H-fluoren-9-yl)methoxycarbonyl group can serve as a bioisostere for amino acids, allowing for the creation of stable analogs with altered pharmacological profiles.

Another area where this compound shows promise is in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are frequently targeted in oncology research. The structural features of this compound make it well-suited for designing inhibitors that can selectively bind to active kinase domains. By incorporating modifications such as (tert-butoxy)carbonylamino and 3-methylbutanoic acid, researchers can optimize binding affinity and reduce off-target effects.

The role of computational chemistry in designing and optimizing such compounds cannot be overstated. Advanced computational methods, including molecular dynamics simulations and quantum mechanical calculations, have become indispensable tools in modern drug discovery. These techniques allow researchers to predict how different structural modifications will affect the compound's properties, enabling more informed decisions during the synthetic process.

In addition to its pharmaceutical applications, this compound has potential uses in materials science and biotechnology. The unique combination of functional groups makes it a valuable building block for designing polymers with specific properties or for creating novel biomaterials that can interact with biological systems. For example, derivatives of this compound could be used to develop hydrogels with controlled degradation rates or to create surface coatings that promote cell adhesion.

The synthesis and characterization of this compound also contribute to our understanding of organic chemistry principles. The use of protective groups, such as (tert-butoxy)carbonylamino, is a classic example of how strategic chemical design can overcome synthetic challenges. Similarly, the incorporation of large aromatic groups like (9H-fluoren-9-yl)methoxycarbonyl highlights the importance of steric effects in determining molecular interactions.

As research continues to evolve, new applications for this compound are likely to emerge. The growing interest in precision medicine and personalized therapeutics underscores the need for innovative molecular tools like this one. By providing researchers with a versatile intermediate, it enables the exploration of diverse chemical space and facilitates the discovery of next-generation therapeutics.

In conclusion, the compound with CAS number 2157979-57-0 and product name 4-{(tert-butoxy)carbonylamino}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoic acid represents a significant contribution to pharmaceutical chemistry. Its complex structure and multifunctional nature make it a valuable tool for drug development, materials science, and biotechnology research. As our understanding of biological systems continues to expand, compounds like this one will play an increasingly important role in advancing scientific knowledge and improving human health.